Cas no 1427416-69-0 ([4-(trifluoromethoxy)phenyl]methylhydrazine;dihydrochloride)

[4-(Trifluoromethoxy)phenyl]methylhydrazine dihydrochloride is a hydrazine derivative featuring a trifluoromethoxy-substituted phenyl group, enhancing its utility in organic synthesis and pharmaceutical applications. The dihydrochloride salt form improves stability and solubility, facilitating handling and storage. The trifluoromethoxy group contributes to electron-withdrawing properties, making it valuable in the design of bioactive compounds, particularly in medicinal chemistry for the development of enzyme inhibitors or receptor modulators. Its structural features allow for versatile functionalization, serving as a key intermediate in the synthesis of heterocycles or other specialized organic molecules. The compound is typically characterized by high purity and consistent performance in synthetic workflows.
[4-(trifluoromethoxy)phenyl]methylhydrazine;dihydrochloride structure
1427416-69-0 structure
Product Name:[4-(trifluoromethoxy)phenyl]methylhydrazine;dihydrochloride
CAS No:1427416-69-0
MF:C8H11Cl2F3N2O
MW:279.086950540543
MDL:MFCD21642367
CID:2093928
PubChem ID:91663959
Update Time:2025-10-28

[4-(trifluoromethoxy)phenyl]methylhydrazine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • (4-(Trifluoromethoxy)benzyl)hydrazine dihydrochloride
    • [4-(trifluoromethoxy)phenyl]methylhydrazine;dihydrochloride
    • 4-Trifluoromethoxybenzylhydrazine 2HCl
    • (4-(Trifluoromethoxy)benzyl)hydrazinedihydrochloride
    • SY040716
    • 4-Trifluoromethoxybenzylhydrazine dihydrochloride
    • [4-(Trifluoromethoxy)benzyl]hydrazine Dihydrochloride
    • MFCD21642367
    • AS-51578
    • CS-0157444
    • AKOS025289556
    • P13002
    • 1427416-69-0
    • {[4-(trifluoromethoxy)phenyl]methyl}hydrazine dihydrochloride
    • MDL: MFCD21642367
    • Inchi: 1S/C8H9F3N2O.2ClH/c9-8(10,11)14-7-3-1-6(2-4-7)5-13-12;;/h1-4,13H,5,12H2;2*1H
    • InChI Key: RSAPPDCMQWIJJB-UHFFFAOYSA-N
    • SMILES: Cl.Cl.FC(OC1C=CC(=CC=1)CNN)(F)F

Computed Properties

  • Exact Mass: 278.0200529g/mol
  • Monoisotopic Mass: 278.0200529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 167
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.3Ų

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Additional information on [4-(trifluoromethoxy)phenyl]methylhydrazine;dihydrochloride

Comprehensive Overview of [4-(trifluoromethoxy)phenyl]methylhydrazine;dihydrochloride (CAS No. 1427416-69-0)

The compound [4-(trifluoromethoxy)phenyl]methylhydrazine;dihydrochloride (CAS No. 1427416-69-0) is a specialized organic chemical with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethoxy group and a methylhydrazine moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and material science. The demand for high-purity hydrazine derivatives like this has grown, particularly in the development of novel therapeutic agents targeting metabolic disorders and CNS diseases.

One of the key reasons for the rising interest in [4-(trifluoromethoxy)phenyl]methylhydrazine;dihydrochloride is its role in medicinal chemistry. The trifluoromethoxy group is known for enhancing the lipophilicity and metabolic stability of drug candidates, a feature highly sought after in modern pharmacology. Recent studies highlight its utility in designing enzyme inhibitors and receptor modulators, addressing pressing health concerns such as neurodegenerative diseases and inflammatory conditions. This aligns with the increasing focus on precision medicine and targeted therapies, topics dominating scientific discussions today.

From a synthetic perspective, CAS No. 1427416-69-0 serves as a versatile building block. Its dihydrochloride salt form ensures improved solubility and handling, making it preferable for laboratory use. Chemists often inquire about its reaction protocols and safety data, reflecting the broader trend of optimizing synthetic routes for efficiency and sustainability. The compound’s compatibility with cross-coupling reactions and reductive amination processes further expands its applicability, catering to the needs of green chemistry initiatives.

In the context of agrochemical innovation, [4-(trifluoromethoxy)phenyl]methylhydrazine;dihydrochloride has garnered attention for its potential in developing next-generation crop protection agents. The trifluoromethoxy moiety’s ability to resist degradation under environmental stress makes it ideal for formulations targeting pest resistance, a critical challenge in agriculture. This resonates with global efforts to address food security and sustainable farming practices, topics frequently searched by stakeholders in the agrochemical sector.

Quality control and analytical profiling of CAS No. 1427416-69-0 are also areas of significant interest. Advanced techniques like HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity, ensuring compliance with regulatory standards. The compound’s spectroscopic data and storage conditions are commonly queried by analytical chemists, underscoring the importance of reliable documentation in research and industrial settings.

Looking ahead, the versatility of [4-(trifluoromethoxy)phenyl]methylhydrazine;dihydrochloride positions it as a cornerstone in interdisciplinary research. Whether in drug development, material science, or agrochemical design, its contributions are poised to grow alongside advancements in synthetic methodologies and molecular engineering. As the scientific community continues to explore its potential, this compound remains a focal point for innovation and discovery.

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